Cas no 898462-11-8 (N-(2-hydroxyethyl)-N'-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide)

• Product Name: N-(2-hydroxyethyl)-N'-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide
• CAS No: 898462-11-8
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5486601
• Update Time: 2025-07-25

N-(2-hydroxyethyl)-N'-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• YGGKPNUYKVVWTN-UHFFFAOYSA-N
• N-(2-hydroxyethyl)-N'-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide

• Inchi： 1S/C15H17N3O4/c19-6-4-16-14(21)15(22)17-11-7-9-1-2-12(20)18-5-3-10(8-11)13(9)18/h7-8,19H,1-6H2,(H,16,21)(H,17,22)
• InChI Key： YGGKPNUYKVVWTN-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C2C([H])=C(C([H])=C3C([H])([H])C([H])([H])N1C3=2)N([H])C(C(N([H])C([H])([H])C([H])([H])O[H])=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-hydroxyethyl)-N'-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide

N-(2-hydroxyethyl)-N'-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide

The compound N-(2-hydroxyethyl)-N'-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}ethanediamide (CAS No: 898462-11-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate tricyclic framework and the presence of an ethanediamide functional group, which contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways. The tricyclo6.3.1.0^{4,12}dodeca framework is a key structural feature that confers rigidity and stability to the molecule, enabling it to interact with target proteins in a highly specific manner. Additionally, the ethanediamide group introduces hydrogen bonding capabilities, which are critical for molecular recognition and binding affinity.

One of the most notable aspects of this compound is its potential as a lead molecule in medicinal chemistry research. Researchers have explored its ability to modulate enzyme activity and influence cellular signaling pathways, making it a promising candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound may inhibit key enzymes involved in tumor progression, thereby offering a novel avenue for anticancer therapy.

The synthesis of N-(2-hydroxyethyl)-N'-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca...}ethanediamide involves a multi-step process that combines advanced organic synthesis techniques with precise control over stereochemistry and regioselectivity. The incorporation of the hydroxyethyl group further enhances the molecule's solubility and bioavailability, which are essential properties for drug candidates.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of this compound with its target proteins. By employing molecular docking simulations and quantum mechanical calculations, scientists have been able to predict binding modes and optimize the molecule's structure for improved efficacy. These insights have significantly accelerated the drug discovery process and provided valuable guidance for further experimental studies.

In conclusion, N-(2-hydroxyethyl)-N'-{11-oxo...}ethanediamide represents a cutting-edge advancement in organic chemistry with immense potential in therapeutic applications. Its unique structure, combined with recent breakthroughs in synthetic methodology and computational modeling, positions it as a leading candidate in the quest for innovative medicines.